Cas no 1261970-94-8 (4-Chloro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid)

• Product Name: 4-Chloro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid
• CAS No: 1261970-94-8
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322147
• CID: 2766777
• PubChem ID: 53227977
• Update Time: 2025-04-21

4-Chloro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-3-(3-FLUORO-4-METHOXYCARBONYLPHENYL)BENZOIC ACID
• 6-Chloro-3'-fluoro-4'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• 1261970-94-8
• DTXSID20691510
• MFCD18322147
• 4-Chloro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%
• 4-Chloro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid

• MDL： MFCD18322147
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)10-4-2-8(7-13(10)17)11-6-9(14(18)19)3-5-12(11)16/h2-7H,1H3,(H,18,19)
• InChI Key： KNILPDAKUKGNKK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC(C(=O)OC)=C(C=1)F

Computed Properties

• Exact Mass: 308.025
• Monoisotopic Mass: 308.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 3.7